Cholesteryl Decanoate-d3

Specification

• Molecular Formula: C₃₇H₆₁D₃O₂
• Molecular Weight: 543.92

Introduction

Chemical Properties and Structure

Molecular Characteristics

Cholesteryl Decanoate-d3 has well-defined chemical properties that make it suitable for research applications. Table 1 summarizes the key molecular characteristics of this compound.

Table 1: Molecular Characteristics of Cholesteryl Decanoate-d3

Property	Value
Molecular Formula	C₃₇H₆₁D₃O₂
Molecular Weight	543.92 g/mol
Deuterium Positions	Terminal methyl group of decanoate chain
Typical Purity	≥95%
Physical State	Solid
Unlabelled CAS Number	1183-04-6

The compound features a cholesterol backbone esterified with a decanoic acid (capric acid) chain. The deuterium labeling specifically occurs at the terminal methyl group of the decanoic acid portion, replacing three hydrogen atoms with deuterium atoms.

Structural Features

The structure of Cholesteryl Decanoate-d3 combines the sterol ring system of cholesterol with a deuterium-labeled decanoate (C10:0) fatty acid chain. The SMILES notation for this compound is:
[H][C@@]12CC=C3CC@@HCC[C@]3(C)[C@@]1([H])CC[C@@]4(C)[C@@]2([H])CC[C@]4([H])C@HCCCC(C)C

The deuterium atoms are specifically located at the terminal methyl group of the decanoate chain, making this region distinguishable from the rest of the molecule when using analytical techniques that can detect deuterium.

Applications in Research

Pharmaceutical Research

In pharmaceutical research, Cholesteryl Decanoate-d3 provides valuable insights into:

• Drug-Lipid Interactions: The compound helps researchers understand how pharmaceutical compounds interact with cholesterol and its esters.

• Pharmacokinetic Studies: The deuterium labeling enables tracking of lipid metabolism in the presence of drug candidates, providing information about potential effects on lipid homeostasis.

• Reference Standard: Serves as an analytical reference standard for quantitative analysis of cholesterol esters in biological samples.

Analytical Methods Using Cholesteryl Decanoate-d3

Mass Spectrometry Applications

Cholesteryl Decanoate-d3 is particularly valuable in mass spectrometry-based analytical methods. The deuterium labeling creates a mass shift of +3 amu (atomic mass units) compared to the non-deuterated form, allowing for:

• Internal Standards: The compound can serve as an internal standard for quantitative analysis of cholesteryl decanoate in biological samples.

• Tracer Studies: By introducing the deuterated compound into a biological system, researchers can follow its metabolic fate using mass spectrometry.

• Metabolic Flux Analysis: Enables the measurement of cholesterol ester synthesis and degradation rates in various physiological and pathological conditions.

NMR Spectroscopy

Deuterium magnetic resonance can also be used to study the behavior of Cholesteryl Decanoate-d3 in biological systems. The deuterium atoms provide distinctive signals in deuterium NMR experiments, allowing researchers to:

• Monitor the dynamics of the deuterated portion of the molecule in different environments

• Study the orientation and motion of cholesteryl esters in membrane systems

• Analyze order parameters in lipid bilayers and biological membranes